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Compound of Interest

Compound Name: 2-Ethenyl-6-methylpyrazine

Cat. No.: B106683

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Properties and Data

2-Ethenyl-6-methylpyrazine, also known as 2-methyl-6-vinylpyrazine, is a heterocyclic
organic compound with the chemical formula C7HsNz.[1][2] It is recognized for its presence in
the aroma of various food products and as a significant component of the male papaya fruit fly
(Toxotrypana curvicauda) sex pheromone. This guide provides a comprehensive overview of its
fundamental chemical and physical properties, synthesis, and known biological significance.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethenyl-6-methylpyrazine is presented
in the table below. These values are a combination of experimentally determined and estimated
data from various sources.
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Property Value Source
Molecular Formula C7HsNz2 [1112]
Molecular Weight 120.15 g/mol [1]

CAS Number 13925-09-2 [1][2]

Colorless to pale yellow clear
Appearance o ) [3]
liquid (estimated)

. . 172.0-173.0 °C at 760 mmHg
Boiling Point . [3]
(estimated)

Melting Point 74-75 °C [4]

Density 1.017 g/cm3 [4]

1.775 mmHg at 25 °C
Vapor Pressure . [3]
(estimated)

) 63.7 °C (Tag Closed Cup)
Flash Point . [3]
(estimated)

Soluble in alcohol. Water
Solubility solubility estimated at 6522 [3]
mg/L at 25 °C.

logP (o/w) 1.043 (estimated) [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Ethenyl-6-
methylpyrazine.

e Mass Spectrometry: The mass spectrum of 2-Ethenyl-6-methylpyrazine is available
through the NIST WebBook, providing a fragmentation pattern that is key to its identification.

[2]

 NMR and IR Spectroscopy: While detailed, publicly available experimental H NMR, 3C
NMR, and IR spectra are limited, predictive tools can offer insights into the expected spectral

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethenyl-6-methylpyrazine
https://webbook.nist.gov/cgi/inchi?ID=C13925092&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethenyl-6-methylpyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethenyl-6-methylpyrazine
https://webbook.nist.gov/cgi/inchi?ID=C13925092&Mask=200
http://www.thegoodscentscompany.com/data/rw1629521.html
http://www.thegoodscentscompany.com/data/rw1629521.html
https://www.lookchem.com/casno13925-09-2.html
https://www.lookchem.com/casno13925-09-2.html
http://www.thegoodscentscompany.com/data/rw1629521.html
http://www.thegoodscentscompany.com/data/rw1629521.html
http://www.thegoodscentscompany.com/data/rw1629521.html
http://www.thegoodscentscompany.com/data/rw1629521.html
https://www.benchchem.com/product/b106683?utm_src=pdf-body
https://www.benchchem.com/product/b106683?utm_src=pdf-body
https://www.benchchem.com/product/b106683?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C13925092&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

features. Further experimental work is required for a complete spectroscopic

characterization.

Experimental Protocols
Synthesis of 2-Ethenyl-6-methylpyrazine

A "one-pot" microwave-assisted synthesis of 2-Ethenyl-6-methylpyrazine has been reported
in the literature, highlighting an efficient method for its preparation.[3][5] While a highly detailed,
step-by-step protocol from a peer-reviewed journal is not readily available in the public domain,
a general methodology can be inferred. The synthesis likely involves the reaction of 2,6-
dimethylpyrazine with a suitable vinylating agent under microwave irradiation. This method is
advantageous due to its potential for rapid reaction times and increased yields.

General Conceptual Workflow for Synthesis:
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the one-pot microwave-assisted synthesis of 2-Ethenyl-6-

methylpyrazine.

Biological Significance and Signaling

The primary documented biological role of 2-Ethenyl-6-methylpyrazine is as a key component
of the male-produced sex pheromone of the papaya fruit fly, Toxotrypana curvicauda.[5] This
compound plays a crucial role in the chemical communication and mating behavior of this

insect species.
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While the precise signaling pathway and receptor interactions within the insect's olfactory
system have not been fully elucidated in publicly available literature, a general model for
pheromone detection can be proposed.

Proposed Pheromone Signaling Pathway:

Proposed Pheromone Signaling Pathway
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Caption: A generalized diagram of a pheromone signaling pathway in an insect olfactory
system.

Safety and Toxicology

Currently, there is limited specific toxicological data available for 2-Ethenyl-6-methylpyrazine
in comprehensive public databases. General safety precautions for handling chemical
compounds in a laboratory setting are advised. This includes the use of personal protective
equipment such as gloves and safety glasses, and working in a well-ventilated area. For
detailed safety information, it is recommended to consult the Material Safety Data Sheet
(MSDS) from the supplier.

Conclusion

2-Ethenyl-6-methylpyrazine is a noteworthy pyrazine derivative with established significance
in the field of chemical ecology as an insect pheromone. While its basic chemical properties are
partially characterized, there remains a need for more extensive experimental data, particularly
in the areas of spectroscopy and detailed synthesis protocols. Further research into its
biological activity and signaling pathways could provide valuable insights for applications in
pest management and other areas of chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 2-Ethenyl-6-
methylpyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106683#2-ethenyl-6-methylpyrazine-basic-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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